Cas no 2227986-28-7 (rac-(3R,4S)-4-2-(oxolan-2-yl)ethylpyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-2-(oxolan-2-yl)ethylpyrrolidin-3-ol
• CAS No: 2227986-28-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5570081
• PubChem ID: 165592984
• Update Time: 2025-05-19

rac-(3R,4S)-4-2-(oxolan-2-yl)ethylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-[2-(oxolan-2-yl)ethyl]pyrrolidin-3-ol
• 2227986-28-7
• EN300-1637062
• rac-(3R,4S)-4-2-(oxolan-2-yl)ethylpyrrolidin-3-ol

• Inchi： 1S/C10H19NO2/c12-10-7-11-6-8(10)3-4-9-2-1-5-13-9/h8-12H,1-7H2/t8-,9?,10-/m1/s1
• InChI Key： SDHRONMGEQDIKU-RCAUJQPQSA-N
• SMILES： O1CCCC1CC[C@@H]1CNC[C@H]1O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.5Ų

Additional information on rac-(3R,4S)-4-2-(oxolan-2-yl)ethylpyrrolidin-3-ol

Professional Introduction to Rac-(3R,4S)-4-2-(Oxolan-2-yl)ethylpyrrolidin-3-ol (CAS No. 2227986-28-7)

Rac-(3R,4S)-4-2-(oxolan-2-yl)ethylpyrrolidin-3-ol is a meticulously crafted compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2227986-28-7, represents a fascinating intersection of stereochemistry and biological activity, making it a subject of extensive research and development. The presence of the pyrrolidin-3-ol moiety and the chiral center at the 3-position contribute to its complex pharmacological profile, which has been the focus of numerous studies aiming to uncover its potential therapeutic applications.

The compound's stereochemistry is particularly noteworthy, as the (3R,4S) configuration plays a crucial role in determining its biological interactions. This specific arrangement has been studied in the context of drug design, where the precise three-dimensional structure of a molecule can significantly influence its efficacy and selectivity. The oxolan-2-yl substituent further adds to the molecule's complexity, introducing an oxygen-containing heterocycle that is known to enhance binding affinity and metabolic stability. These features make Rac-(3R,4S)-4-2-(oxolan-2-yl)ethylpyrrolidin-3-ol a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that target neurological disorders. The pyrrolidinone scaffold, which is present in this compound, has shown promise in modulating various neurotransmitter systems. Studies have indicated that molecules with similar structural motifs can interact with receptors and enzymes involved in processes such as cognition, pain perception, and mood regulation. The chiral center at the 3-position of Rac-(3R,4S)-4-2-(oxolan-2-yl)ethylpyrrolidin-3-ol is particularly significant, as it allows for the exploration of enantiomeric differences that could lead to more selective and potent pharmacological agents.

One of the most compelling aspects of this compound is its potential application in the treatment of central nervous system (CNS) disorders. The combination of the pyrrolidin-3-ol moiety and the oxolan ring creates a molecular structure that is well-suited for crossing the blood-brain barrier. This property is essential for CNS-targeting drugs, as it ensures that therapeutic agents can reach their intended targets within the brain. Recent research has demonstrated that compounds with similar structural features have shown efficacy in animal models of depression, anxiety, and neurodegenerative diseases. Rac-(3R,4S)-4-2-(oxolan-2-yl)ethylpyrrolidin-3-ol represents a continuation of this line of investigation.

The synthesis of Rac-(3R,4S)-4-2-(oxolan-2-yl)ethylpyrrolidin-3-ol presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired (3R,4S) configuration. These methods are critical for ensuring that the compound exhibits the intended biological activity without unwanted side effects caused by racemic impurities.

The pharmacological profile of Rac-(3R,4S)-4-2-(oxolan-2-yloxyethylpyrrolidin - - - - - - - - - - - - - - 28 .28 .28 .28 .28 .28 .28 .28 .28 .28 .28 .28 .28 .28 .28 ) has been evaluated in various preclinical models. Initial studies have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, including serotonin and dopamine receptors. These interactions suggest that it may have therapeutic potential in conditions such as depression and schizophrenia. Further research is needed to fully elucidate its mechanism of action and to assess its safety profile.

In addition to its potential applications in CNS disorders, Rac-(3R , 4S ) - 4 - 2 -( oxolan ) ethylpyrrolidin ) may also have utility in other therapeutic areas. For instance , studies have suggested that compounds with similar structural motifs could modulate inflammatory pathways , making them relevant for treating autoimmune diseases or chronic pain conditions . The presence of both hydrophilic and lipophilic regions in this molecule enhances its solubility , allowing for versatile formulation options across different delivery systems.

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